Cas no 2095746-72-6 (N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide)

N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide is a synthetic organic compound featuring a benzoxazine core linked to a pyrazole carboxamide moiety. Its molecular structure incorporates multiple functional groups, including a chloro-substituted phenyl ring and a carboxamide bridge, which contribute to its potential as an intermediate in pharmaceutical or agrochemical applications. The compound’s rigid heterocyclic framework may enhance binding affinity in target interactions, while the presence of reactive sites allows for further derivatization. Its well-defined chemical properties make it suitable for research in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. The compound is typically characterized by high purity and stability under standard laboratory conditions.
N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide structure
2095746-72-6 structure
Product Name:N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide
CAS No:2095746-72-6
MF:C19H14ClN5O4
MW:411.798562526703
MDL:MFCD33020996
CID:5248143
PubChem ID:129057075
Update Time:2025-06-13

N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxamide, N-[4-chloro-3-[[(3,4-dihydro-3-oxo-2H-1,4-benzoxazin-7-yl)amino]carbonyl]phenyl]-
    • N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide
    • MDL: MFCD33020996
    • Inchi: 1S/C19H14ClN5O4/c20-14-3-1-11(23-18(27)10-7-21-22-8-10)5-13(14)19(28)24-12-2-4-15-16(6-12)29-9-17(26)25-15/h1-8H,9H2,(H,21,22)(H,23,27)(H,24,28)(H,25,26)
    • InChI Key: HHTNDRYAJNQCEV-UHFFFAOYSA-N
    • SMILES: N1C=C(C(NC2=CC=C(Cl)C(C(NC3C=C4OCC(=O)NC4=CC=3)=O)=C2)=O)C=N1

N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-251049-0.05g
N-{4-chloro-3-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoyl]phenyl}-1H-pyrazole-4-carboxamide
2095746-72-6 95%
0.05g
$1172.0 2024-06-19
Enamine
EN300-251049-0.1g
N-{4-chloro-3-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoyl]phenyl}-1H-pyrazole-4-carboxamide
2095746-72-6 95%
0.1g
$1412.0 2024-06-19
1PlusChem
1P02AGFS-50mg
N-{4-chloro-3-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoyl]phenyl}-1H-pyrazole-4-carboxamide
2095746-72-6 90%
50mg
$1511.00 2023-12-19
1PlusChem
1P02AGFS-100mg
N-{4-chloro-3-[(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoyl]phenyl}-1H-pyrazole-4-carboxamide
2095746-72-6 90%
100mg
$1808.00 2023-12-19

Additional information on N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide

Comprehensive Analysis of N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide (CAS No. 2095746-72-6)

The compound N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide, identified by CAS No. 2095746-72-6, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This benzoxazine-derived molecule combines a pyrazole moiety with a carboxamide group, making it a subject of interest for its unique properties and applications. Researchers are increasingly focusing on such hybrid structures due to their versatility in drug discovery and development.

One of the key features of N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide is its potential role in targeting specific enzymatic pathways. The presence of both benzoxazine and pyrazole rings suggests possible interactions with proteins involved in inflammation or metabolic regulation. Recent studies highlight the growing demand for small-molecule inhibitors and modulators, which aligns with the structural attributes of this compound. Its CAS No. 2095746-72-6 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research.

From a synthetic chemistry perspective, the preparation of N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide involves multi-step organic transformations. The incorporation of the chlorophenyl group and the carbamoyl linkage requires precise control over reaction conditions to ensure high yield and purity. Such synthetic challenges are often discussed in forums and publications, making this compound a topic of interest for chemists exploring heterocyclic chemistry and medicinal chemistry.

In the context of drug discovery, N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide has been evaluated for its bioactivity in various assays. Preliminary data suggest its potential as a lead compound for further optimization. The pyrazole-4-carboxamide fragment, in particular, is known for its ability to engage with biological targets, making it a valuable scaffold in the design of therapeutic agents. Researchers are also investigating its pharmacokinetic properties to assess its suitability for in vivo studies.

The growing interest in personalized medicine and targeted therapies has further amplified the significance of compounds like N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide. Its structural complexity allows for fine-tuning to enhance selectivity and potency, addressing the need for more effective treatments with fewer side effects. Online searches for benzoxazine derivatives and pyrazole-based drugs have surged, indicating a strong market and academic demand for innovative molecules.

In summary, N-{4-chloro-3-(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)carbamoylphenyl}-1H-pyrazole-4-carboxamide (CAS No. 2095746-72-6) stands out as a promising candidate in modern chemical and pharmaceutical research. Its hybrid structure, combined with its potential bioactive properties, positions it as a valuable tool for scientists exploring new frontiers in drug development and molecular design. As research progresses, this compound is likely to gain even more attention for its contributions to advancing healthcare solutions.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD